Cas no 429-01-6 (6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol)

• Product Name: 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol
• CAS No: 429-01-6
• MF: C₉H₉F₉O₃
• MW: 336.151594877243
• MDL: MFCD07777201
• CID: 324860
• PubChem ID: 21731431
• Update Time: 2025-10-28

6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4-diol,tetrahydro-6-methyl-2,4,6-tris(trifluoromethyl)-
• 6-methyl-2,4,6-tris(trifluoromethyl)oxane-2,4-diol
• 6-Methyl-2,4,6-tris(trifluoroMethyl)tetrahydropyran-2,4-diol
• 1,1,1,7,7,7-hexafluoro-4,6-dihydroxy-6-methyl-4-trifluoromethyl-heptan-2-one 2->6-cyclohemiacetal
• 2,4-Dihydroxy-2,4,6-tri-perfluormethyl-6-methyltetrahydropyran
• 6-Methyl-2,4,6-tris-trifluormethyl-tetrahydro-pyran-2,4-diol
• 6-methyl-2,4,6-tris-trifluoromethyl-tetrahydro-pyran-2,4-diol
• PC6446
• 429-01-6
• 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydro-2H-pyran-2,4-diol
• PERFLUORODECANOICACID
• ZHZPKMZKYBQGKG-UHFFFAOYSA-N
• SCHEMBL5845760
• DTXSID60617572
• AKOS025310412
• MFCD07777201
• 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol

• MDL： MFCD07777201
• Inchi： 1S/C9H9F9O3/c1-4(7(10,11)12)2-5(19,8(13,14)15)3-6(20,21-4)9(16,17)18/h19-20H,2-3H2,1H3
• InChI Key： ZHZPKMZKYBQGKG-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(F)(F)F)(O)OC(C)(C(F)(F)F)C1)O)(F)F

Computed Properties

• Exact Mass: 336.04100
• Monoisotopic Mass: 336.04079760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.632
• Boiling Point: 247.1°C at 760 mmHg
• Flash Point: 121°C
• Refractive Index: 1.37
• PSA: 49.69000
• LogP: 2.66210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol

6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol: A Comprehensive Overview

6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol, commonly referred to by its CAS number CAS No. 429-01-6, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceuticals, materials science, and environmental chemistry due to its versatile applications and innovative synthesis methods. Recent advancements in chemical engineering have further enhanced its potential as a key intermediate in the development of advanced materials and therapeutic agents.

The molecular structure of 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol is characterized by a tetrahydropyran ring system with three trifluoromethyl groups attached at positions 2, 4, and 6. The presence of these trifluoromethyl groups imparts exceptional stability and reactivity to the molecule. Additionally, the diol functionality at positions 2 and 4 provides a platform for further chemical modifications. This combination of features makes it an ideal candidate for use in various industrial and academic research settings.

Recent studies have highlighted the potential of CAS No. 429-01-6 in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The compound's ability to form micelles in aqueous solutions has been leveraged to enhance drug solubility and bioavailability. These findings underscore its importance in the development of next-generation pharmaceutical formulations.

In the realm of materials science, 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol has been utilized as a precursor for synthesizing advanced polymers with tailored properties. Its trifluoromethyl groups contribute to the thermal stability and chemical resistance of the resulting materials. Recent breakthroughs in polymer chemistry have demonstrated its role in creating high-performance polymers suitable for aerospace and electronics applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of CAS No. 429-01-6. These enantiopure compounds are invaluable for chiral recognition studies and the development of chiral catalysts.

In environmental chemistry, 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol has been studied as a potential adsorbent for removing heavy metals from contaminated water sources. Its unique structure allows for selective binding of metal ions through coordination interactions. This application aligns with global efforts to develop sustainable solutions for water purification.

The compound's compatibility with various analytical techniques has facilitated its characterization using advanced spectroscopic methods such as NMR and IR spectroscopy. These analyses have provided insights into its molecular conformation and intermolecular interactions. Such information is crucial for optimizing its performance in different applications.

In conclusion, CAS No. 429-01-6, or 6-Methyl-2,4,6-tris(trifluoromethyl)tetrahydropyran-2,4-diol, stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in contemporary chemical research and industrial applications.